Cas no 57554-78-6 (5-Nitroisoquinoline-n-oxide)
5-Nitroisoquinoline-n-oxide structure
Product Name:5-Nitroisoquinoline-n-oxide
CAS No:57554-78-6
MF:C9H6N2O3
MW:190.15554189682
CID:2189630
PubChem ID:12395395
Update Time:2025-04-21
5-Nitroisoquinoline-n-oxide Chemical and Physical Properties
Names and Identifiers
-
- 5-Nitroisoquinoline-n-oxide
- 5-nitro-2-oxidoisoquinolin-2-ium
- 57554-78-6
- 5-nitroisoquinoline-2-oxide
- DB-317775
- SCHEMBL3939115
- WBAQSNZRHXVIOH-UHFFFAOYSA-N
- AKOS006279251
- DTXSID10496197
- 5-nitroisoquinoline 2-oxide
- 5-Nitro-2-oxo-2lambda~5~-isoquinoline
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- Inchi: 1S/C9H6N2O3/c12-10-5-4-8-7(6-10)2-1-3-9(8)11(13)14/h1-6H
- InChI Key: WBAQSNZRHXVIOH-UHFFFAOYSA-N
- SMILES: [O-][N+]1C=CC2C(=CC=CC=2C=1)[N+](=O)[O-]
Computed Properties
- Exact Mass: 190.03784206Da
- Monoisotopic Mass: 190.03784206Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 229
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 71.3Ų
5-Nitroisoquinoline-n-oxide Related Literature
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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